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Compound of Interest

Compound Name: N,N-Dimethylamidino Urea

Cat. No.: B15572935 Get Quote

Essential Safety and Handling Guide for N,N-
Dimethylamidino Urea
Disclaimer: A specific Safety Data Sheet (SDS) for N,N-Dimethylamidino Urea (CAS 98026-

16-5) was not publicly available at the time of this writing. The following guidance is based on

the safety profiles of structurally similar compounds, such as N,N-Dimethyl Urea and other urea

derivatives, as well as general principles of laboratory safety. It is imperative to handle this

compound with caution and to perform a thorough risk assessment before use. The information

provided here is for guidance and does not replace a formal SDS.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for researchers, scientists, and drug development

professionals handling N,N-Dimethylamidino Urea.

Immediate Safety and Handling Precautions
Before beginning any work with N,N-Dimethylamidino Urea, ensure that all necessary safety

measures are in place. All handling should be conducted in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):
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Based on the handling requirements for similar urea compounds, the following PPE is

recommended:

Eye Protection: Wear chemical safety goggles or glasses that conform to OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Skin Protection: Chemical-resistant gloves (such as nitrile or neoprene) should be worn.

Always inspect gloves for integrity before use and dispose of them properly after handling

the compound. A lab coat or other protective clothing is necessary to prevent skin contact.

Respiratory Protection: While respiratory protection may not be required under normal use

conditions with adequate ventilation, a NIOSH/MSHA or European Standard EN 149

approved respirator should be used if dust is generated or if ventilation is insufficient.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Designate a specific area for handling N,N-Dimethylamidino Urea, preferably within a

chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting the experiment.

Verify that all containers are properly labeled.

Handling:

Wear the appropriate personal protective equipment as outlined above.

Avoid generating dust. If the compound is a solid, handle it carefully to minimize airborne

particles.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.
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Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.

In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan
All waste containing N,N-Dimethylamidino Urea must be treated as hazardous chemical

waste.

Waste Segregation:

Use a dedicated, clearly labeled, and sealed container for all solid waste contaminated

with N,N-Dimethylamidino Urea.

Liquid waste should be collected in a separate, compatible, and clearly labeled hazardous

waste container.

Container Management:

Keep waste containers closed when not in use.

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Disposal Procedure:
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Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Do not dispose of N,N-Dimethylamidino Urea down the drain or in the regular trash.

Quantitative Data Summary
Due to the lack of a specific SDS for N,N-Dimethylamidino Urea, quantitative data such as

specific occupational exposure limits (OELs), toxicity values (e.g., LD50), and glove

breakthrough times are not available. The table below summarizes key physical and chemical

properties for the closely related compound, N,N-Dimethyl Urea, to provide a general

reference.

Property N,N-Dimethyl Urea

CAS Number 96-31-1

Molecular Formula C3H8N2O

Molecular Weight 88.11 g/mol

Appearance White crystalline powder

Melting Point 101 - 105 °C

Boiling Point 268 - 270 °C

Flash Point 157 °C

Data sourced from publicly available SDS for N,N-Dimethyl Urea.
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Workflow for Safe Handling and Disposal of N,N-Dimethylamidino Urea

Preparation
- Designate Area

- Check Safety Equipment
- Assemble Materials

Wear Appropriate PPE
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Proceed to Handling

Handling in Fume Hood
- Avoid Dust Generation

- Prevent Contact

Begin Experiment

Post-Handling
- Wash Hands Thoroughly

After Experiment

Waste Collection
- Segregate Solid & Liquid Waste
- Use Labeled, Sealed Containers

During Experiment
Accidental Exposure

- Follow First-Aid Procedures
- Seek Medical Attention

In Case of Accident

Waste Storage
- Designated Secure Area

Store Waste

Disposal
- Contact EHS for Pickup

- Follow Regulations

Final Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of N,N-Dimethylamidino Urea.
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To cite this document: BenchChem. [Personal protective equipment for handling N,N-
Dimethylamidino Urea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572935#personal-protective-equipment-for-
handling-n-n-dimethylamidino-urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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